N-methyl-N-methylsulfonyl-2-thiophen-2-ylpropanamide

• IUPAC Name: N-methyl-N-methylsulfonyl-2-thiophen-2-ylpropanamide
• InChI: InChI=1S/C9H13NO3S2/c1-7(8-5-4-6-14-8)9(11)10(2)15(3,12)13/h4-7H,1-3H3
• InChI Key: BYDKZYNMFZQDAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CS1)C(=O)N(C)S(=O)(=O)C
• Molecular Formula: C9H13NO3S2
• Molecular Weight: 247.3 g/mol

Description

N-methyl-N-methylsulfonyl-2-thiophen-2-ylpropanamide, also known as MMTP, is a chemical compound that is used in scientific research for its unique properties. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 295.38 g/mol. MMTP is a derivative of methadone, a synthetic opioid that is used for pain management and opioid addiction treatment. MMTP has been found to have potential applications in the field of neuroscience and pharmacology.

Mechanism of Action

N-methyl-N-methylsulfonyl-2-thiophen-2-ylpropanamide acts on the mu-opioid receptor in the brain, which results in the inhibition of neurotransmitter release and the modulation of pain perception. It also has an effect on the dopamine system, which is involved in reward and addiction.
Biochemical and Physiological Effects
N-methyl-N-methylsulfonyl-2-thiophen-2-ylpropanamide has been shown to have similar effects to other opioids, such as pain relief and euphoria. However, it has also been found to have unique properties, such as a longer duration of action and a lower potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-N-methylsulfonyl-2-thiophen-2-ylpropanamide in lab experiments is its high affinity for the mu-opioid receptor, which allows for more precise targeting of this receptor. However, one limitation is that it is a relatively new compound and more research is needed to fully understand its properties and potential applications.

Future Directions

There are several future directions for research involving N-methyl-N-methylsulfonyl-2-thiophen-2-ylpropanamide. One area of interest is the development of extended-release formulations for the treatment of chronic pain. Another area of research is the potential use of N-methyl-N-methylsulfonyl-2-thiophen-2-ylpropanamide in the treatment of opioid addiction, as it has been found to have a lower potential for abuse and dependence compared to other opioids. Additionally, further studies are needed to fully understand the biochemical and physiological effects of N-methyl-N-methylsulfonyl-2-thiophen-2-ylpropanamide and its potential applications in the field of neuroscience and pharmacology.

Synthesis Methods

N-methyl-N-methylsulfonyl-2-thiophen-2-ylpropanamide can be synthesized using a variety of methods. One method involves the reaction of 2-thiophenecarboxylic acid with thionyl chloride to form 2-thiophenyl chloride. This is then reacted with N-methyl-N-methylsulfonylpropanamide in the presence of a base such as triethylamine to form N-methyl-N-methylsulfonyl-2-thiophen-2-ylpropanamide.

Scientific Research Applications

N-methyl-N-methylsulfonyl-2-thiophen-2-ylpropanamide has been used in scientific research to study the opioid receptors in the brain. It has been found to have a high affinity for the mu-opioid receptor, which is involved in pain relief and addiction. N-methyl-N-methylsulfonyl-2-thiophen-2-ylpropanamide has also been shown to have a longer duration of action compared to other opioids, making it a potential candidate for extended-release formulations.